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Compound of Interest

Compound Name:
2-Bromo-6-chloro-4-

(trifluoromethyl)aniline

Cat. No.: B012931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides a comprehensive overview of 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline, a halogenated aromatic amine of significant interest in medicinal

chemistry and agrochemical synthesis. This document details its chemical structure,

physicochemical properties, a plausible synthetic route, and available data on its biological

activity. The information is presented to support research and development activities involving

this compound.

Chemical Structure and Properties
2-Bromo-6-chloro-4-(trifluoromethyl)aniline is a substituted aniline containing bromine,

chlorine, and a trifluoromethyl group. These substitutions significantly influence its chemical

reactivity and biological properties.

SMILES Code:NC1=C(Br)C=C(C=C1Cl)C(F)(F)F[1][2]

Physicochemical Properties:
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Property Value Source

Molecular Formula C₇H₄BrClF₃N [1][2]

Molecular Weight 274.47 g/mol [1][2]

CAS Number 109919-26-8 [1][2]

Appearance
Off-white to light brown

crystalline powder
-

Melting Point 49-51 °C -

Boiling Point Not available -

Solubility
Soluble in most organic

solvents
-

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline is not readily available in the public domain, a plausible synthetic

route can be devised based on established methods for the halogenation of substituted

anilines. A potential two-step synthesis starting from 4-(trifluoromethyl)aniline is outlined below.

Logical Synthesis Workflow:
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4-(Trifluoromethyl)aniline

Chlorination

2-Chloro-4-(trifluoromethyl)aniline

Bromination

2-Bromo-6-chloro-4-(trifluoromethyl)aniline

Bacterial Cell Membrane

Lipid Bilayer 2-Bromo-6-chloro-4-
(trifluoromethyl)aniline

Membrane Disruption

Intercalation/Damage

Cell Envelope Stress
Response Activation

Bacterial Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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